Cas no 215597-92-5 (Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester)

Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester structure
215597-92-5 structure
Product Name:Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester
CAS No:215597-92-5
MF:C15H18N2O14S2
MW:514.438422679901
CID:239602
PubChem ID:53485202
Update Time:2025-04-19

Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester Chemical and Physical Properties

Names and Identifiers

    • Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester
    • 1-[7-(2,5-dioxo-3-sulfopyrrolidin-1-yl)oxy-7-oxoheptanoyl]oxy-2,5-dioxopyrrolidine-3-sulfonic acid
    • BS3
    • DTXSID20704412
    • 215597-92-5
    • FT-0623276
    • 1,1'-[(1,7-Dioxoheptane-1,7-diyl)bis(oxy)]bis(2,5-dioxopyrrolidine-3-sulfonic acid)
    • Inchi: 1S/C15H18N2O14S2/c18-10-6-8(32(24,25)26)14(22)16(10)30-12(20)4-2-1-3-5-13(21)31-17-11(19)7-9(15(17)23)33(27,28)29/h8-9H,1-7H2,(H,24,25,26)(H,27,28,29)
    • InChI Key: OQTFSWZGYNVNMM-UHFFFAOYSA-N
    • SMILES: S(C1C(N(C(C1)=O)OC(CCCCCC(=O)ON1C(CC(C1=O)S(=O)(=O)O)=O)=O)=O)(=O)(=O)O

Computed Properties

  • Exact Mass: 514.02000
  • Monoisotopic Mass: 514.01994560g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 12
  • Complexity: 999
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 253Ų

Experimental Properties

  • Solubility: H2O: 10 mg/mL
  • PSA: 252.86000
  • LogP: -0.07870

Heptanedioicacid, 1,7-bis(2,5-dioxo-3-sulfo-1-pyrrolidinyl) ester Security Information

  • WGK Germany:-
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26-36
  • Hazardous Material Identification: Xi
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